Cas no 8064-47-9 (Folcysteine)

• Product Name: Folcysteine
• CAS No: 8064-47-9
• MF: C₂₂H₂₆N₈O₈S
• MW: 562.555642604828
• CID: 722026
• PubChem ID: 135764692
• Update Time: 2025-06-13

Folcysteine Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[4-[[(2-amino-1,4- dihydro-4-oxo-6-pteridinyl)methyl]amino]- benzoyl]-,compounds,mixt. with (4R)-3-acetyl-4-thiazolidinecarboxylic acid
• folcysteine
• L-Glutamic acid,N-[4-[[(2-amino-1,4- dihydro-4-oxo-6-pteridinyl)methyl]amino]- benzoyl]-,compounds,mixt. with (4R)-3-acetyl-4
• N-(4-{[(2-Amino-4-oxo-1,4-dihydro-6-pteridinyl)methyl]amino}benzo yl)-L-glutamic acid - (4R)-3-acetyl-1,3-thiazolidine-4-carboxylic acid (1:1)
• Ergostim
• FOP
• 8064-47-9
• SCHEMBL975173
• (2S)-2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid;(2R)-2-amino-3-sulfanylpropanoic acid
• (2S)-2-[[4-[(2-Amino-4-oxo-3H-pteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid;(2R)-2-amino-3-sulfanylpropanoic acid
• Folcysteine

• Inchi： 1S/C19H19N7O6.C3H7NO2S/c20-19-25-15-14(17(30)26-19)23-11(8-22-15)7-21-10-3-1-9(2-4-10)16(29)24-12(18(31)32)5-6-13(27)28;4-2(1-7)3(5)6/h1-4,8,12,21H,5-7H2,(H,24,29)(H,27,28)(H,31,32)(H3,20,22,25,26,30);2,7H,1,4H2,(H,5,6)/t12-;2-/m00/s1
• InChI Key： BQPRLFIZRGFXIZ-VNLFUIKHSA-N
• SMILES： SC[C@@H](C(=O)O)N.OC([C@H](CCC(=O)O)NC(C1C=CC(=CC=1)NCC1C=NC2=C(C(NC(N)=N2)=O)N=1)=O)=O

Computed Properties

• Exact Mass: 562.15943099g/mol
• Monoisotopic Mass: 562.15943099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 843
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 273Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Pteroic acids and derivatives

Additional information on Folcysteine

Comprehensive Analysis of Folcysteine (CAS No. 8064-47-9): Benefits, Applications, and Modern Research Insights

Folcysteine, identified by its CAS number 8064-47-9, is a specialized compound gaining attention in the fields of nutrition, wellness, and biochemical research. This unique molecule combines the properties of folate and cysteine, offering synergistic benefits that cater to modern health demands. As consumers increasingly seek natural supplements and cellular health support, Folcysteine emerges as a promising candidate due to its dual-action mechanism.

The growing interest in antioxidant-rich compounds and amino acid derivatives has propelled Folcysteine into the spotlight. Recent studies highlight its potential in supporting metabolic pathways and detoxification processes, aligning with trends like personalized nutrition and preventive healthcare. Unlike conventional supplements, Folcysteine addresses multiple physiological needs, making it a versatile ingredient in formulations targeting energy metabolism and oxidative stress management.

From a biochemical perspective, Folcysteine (CAS 8064-47-9) excels due to its molecular stability and bioavailability. Researchers emphasize its role in methylation cycles, a process critical for DNA synthesis and epigenetic regulation. This aligns with current searches for "methylation support supplements" and "folate alternatives," reflecting public awareness of nutrigenomics. Moreover, its cysteine moiety contributes to glutathione precursor activity, answering popular queries about "natural glutathione boosters."

Innovative applications of Folcysteine extend to cosmeceuticals, where its skin-rejuvenating properties are being explored. The compound's ability to support collagen synthesis and combat free radical damage resonates with the booming anti-aging skincare market. Formulators are increasingly incorporating 8064-47-9 into serums and nutricosmetics, capitalizing on consumer demand for science-backed ingredients.

Quality and sourcing of Folcysteine remain critical discussion points. Reputable manufacturers adhere to strict GMP standards for 8064-47-9 production, ensuring optimal purity for pharmaceutical-grade applications. Analytical techniques like HPLC and mass spectrometry verify its structural integrity, addressing professional inquiries about "Folcysteine certification methods." These protocols guarantee consistency for use in clinical research and nutraceutical development.

Emerging data suggests Folcysteine may play a role in mitochondrial function optimization, a hot topic in longevity research. Its potential to enhance cellular energy production intersects with trending searches for "mitochondrial support compounds" and "biohacking supplements." This positions CAS 8064-47-9 as relevant to both athletic performance enthusiasts and healthy aging advocates.

Regulatory perspectives on Folcysteine vary globally, with GRAS status considerations underway in several markets. The compound's safety profile and toxicological data are frequently searched by product developers, reflecting industry needs for compliant ingredients. Documentation of 8064-47-9's stability under various pH conditions makes it particularly valuable for functional food and beverage fortification applications.

Future research directions for Folcysteine include investigating its neuroprotective potential and gut-brain axis interactions. These areas correspond with rising interest in cognitive health supplements and microbiome-modulating compounds. As analytical methods advance, expect more precise data on 8064-47-9's pharmacokinetics to guide precision nutrition formulations.

In conclusion, Folcysteine (CAS 8064-47-9) represents a convergence of nutritional science and modern health trends. Its multifaceted benefits address current consumer priorities like cellular protection, metabolic efficiency, and holistic wellness. With continued research and innovative applications, this compound is poised to make significant contributions to preventive health strategies and targeted supplementation approaches.